Cas no 728884-17-1 (<br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid)

• Product Name: <br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• CAS No: 728884-17-1
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 3080079
• PubChem ID: 2772537
• Update Time: 2025-06-16

<br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• 3-[(9-methyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)sulfanyl]propanoic acid
• 3-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid
• 3-[(9-METHYL-9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YL)SULFANYL]PROPANOIC ACID
• 728884-17-1
• AKOS000296916
• 3-[(4-methyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]propanoic acid
• CS-0326507
• 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• AR-422/42508202
• 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoicacid
• STK695899
• 3-({7-METHYL-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YL}SULFANYL)PROPANOIC ACID

• Inchi： 1S/C12H12N4O2S/c1-15-8-4-2-3-5-9(8)16-11(15)13-14-12(16)19-7-6-10(17)18/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key： RZKTWOXGVVAAKU-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=NN=C2N(C)C3C=CC=CC=3N21

Computed Properties

• Exact Mass: 276.06809681Da
• Monoisotopic Mass: 276.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.7Ų

<br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on <br>3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid

3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic Acid (CAS No. 728884-17-1): A Comprehensive Overview

3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid (CAS No. 728884-17-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzo[4,5]imidazo[2,1-c][1,2,4]triazole core, which is a key pharmacophore in various therapeutic agents.

The chemical structure of 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid is composed of a thiopropionic acid moiety attached to the benzo[4,5]imidazo[2,1-c][1,2,4]triazole ring system. This structural arrangement imparts the compound with distinct physicochemical properties that are crucial for its biological activity. The presence of the methyl group at the 9-position of the triazole ring enhances the compound's lipophilicity and stability.

Recent studies have highlighted the potential of 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid in various therapeutic applications. One of the most promising areas of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid has also demonstrated significant antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid have been extensively studied to evaluate its suitability for clinical development. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It has a moderate half-life and is primarily metabolized by hepatic enzymes. These characteristics make it an attractive candidate for further clinical trials.

Safety assessments have also been conducted to ensure the compound's safety profile before advancing to human trials. Toxicological studies in rodents have shown that 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid has a wide therapeutic window and does not exhibit significant toxicity at therapeutic doses. These findings provide a strong foundation for its continued development as a potential therapeutic agent.

In conclusion, 3-((9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid (CAS No. 728884-17-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.